Cas no 543708-58-3 ((4-fluoro-3-nitrophenyl)carbamic acid tert butyl ester)

• Product Name: (4-fluoro-3-nitrophenyl)carbamic acid tert butyl ester
• CAS No: 543708-58-3
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 2137723
• Update Time: 2025-07-02

(4-fluoro-3-nitrophenyl)carbamic acid tert butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-nitrophenyl)carbamic acid tert butyl ester
• Propanamide, N-(4-fluoro-3-nitrophenyl)-2,2-dimethyl-
• N-(4-fluoro-3-nitrophenyl)-2,2-dimethyl-propanamide

• Inchi： 1S/C11H13FN2O3/c1-11(2,3)10(15)13-7-4-5-8(12)9(6-7)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： UNFBMIXQNNHAKT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C([N+]([O-])=O)=C1)(=O)C(C)(C)C

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 303.1±32.0 °C at 760 mmHg
• Flash Point: 137.1±25.1 °C
• Vapor Pressure: No data available

(4-fluoro-3-nitrophenyl)carbamic acid tert butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-fluoro-3-nitrophenyl)carbamic acid tert butyl ester

Introduction to (4-fluoro-3-nitrophenyl)carbamic acid tert-butyl ester (CAS No. 543708-58-3)

(4-fluoro-3-nitrophenyl)carbamic acid tert-butyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 543708-58-3, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, comprising a fluoro-substituted nitrophenyl ring and a tert-butyl ester group, make it a valuable building block for developing novel therapeutic agents.

The significance of this compound lies in its versatility as a precursor in synthetic chemistry. The presence of both fluorine and nitro functional groups enhances its reactivity, allowing for further modifications through various chemical transformations. These modifications are essential for tailoring the compound's pharmacological properties, such as solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a growing interest in exploring the potential of fluoro-substituted aromatic compounds in drug discovery. The fluorine atom, due to its ability to influence electronic and steric properties, can significantly impact the biological activity of molecules. For instance, fluoroaromatics have been shown to improve metabolic stability and binding interactions with enzymes and receptors. The nitro group, on the other hand, serves as a versatile handle for further functionalization, enabling the synthesis of more complex structures.

One of the most compelling applications of (4-fluoro-3-nitrophenyl)carbamic acid tert-butyl ester is in the development of anticancer agents. Current research indicates that nitroaromatic compounds exhibit potent cytotoxic effects by interfering with DNA replication and repair mechanisms. The incorporation of a fluorine atom into these structures can enhance their bioavailability and therapeutic efficacy. Preclinical studies have demonstrated that derivatives of this compound show promising activity against various cancer cell lines, making it a promising candidate for further investigation.

The tert-butyl ester group in (4-fluoro-3-nitrophenyl)carbamic acid tert-butyl ester also plays a crucial role in its synthetic utility. This protecting group allows for selective reactions at other sites on the molecule while maintaining stability under harsh conditions. Once the desired modifications are achieved, the tert-butyl ester can be easily removed under mild acidic conditions, revealing the underlying carboxylic acid functionality. This feature makes it an invaluable intermediate in multi-step synthetic routes.

Advances in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Molecular modeling studies have revealed that subtle changes in the electronic distribution around the fluoro and nitro groups can significantly alter binding affinities to target proteins. These insights have guided the design of more potent and selective derivatives of (4-fluoro-3-nitrophenyl)carbamic acid tert-butyl ester.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key steps include halogenation, nitration, fluorination, and esterification. Each step requires careful optimization to ensure high yields and purity. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications.

In addition to its pharmaceutical applications, (4-fluoro-3-nitrophenyl)carbamic acid tert-butyl ester has potential uses in materials science and agrochemicals. The unique electronic properties of fluoroaromatic compounds make them suitable for developing advanced materials with enhanced optical and electronic characteristics. Furthermore, their stability under various environmental conditions suggests applications in crop protection agents.

The ongoing research into this compound underscores its importance as a versatile intermediate in synthetic chemistry. As new methodologies emerge, the possibilities for utilizing (4-fluoro-3-nitrophenyl)carbamic acid tert-butyl ester will continue to expand. Collaborative efforts between academic institutions and pharmaceutical companies are essential to fully realize its potential in drug discovery and beyond.